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Compound of Interest

Compound Name: (S)-Volinanserin

Cat. No.: B1684034 Get Quote

Essential Safety and Handling Guide for (S)-
Volinanserin
**(S)-Volinanserin, also known as MDL 100907, is a potent and selective 5-HT2A receptor

antagonist used in research.[1][2] Due to its chemical nature and biological activity, adherence

to strict safety protocols is essential to protect laboratory personnel and the environment. This

guide provides detailed procedures for the safe handling, storage, and disposal of (S)-
Volinanserin.

Hazard Identification and Classification
(S)-Volinanserin is classified with the following hazards:

Harmful if swallowed.[3]

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3]

Very toxic to aquatic life.[4]

It is crucial to consider this material hazardous until more comprehensive information is

available.[1] All chemicals may pose unknown hazards and should be handled with caution.[4]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the minimum required PPE for handling (S)-Volinanserin in various laboratory settings.

Task
Engineering

Control
Gloves

Eye/Face

Protection

Lab

Coat/Gown

Respiratory

Protection

Handling

Solid

(Weighing,

Aliquoting)

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

Nitrile or

Neoprene

Gloves

(double-

gloving

recommende

d)

Safety

glasses with

side shields

or safety

goggles

Disposable

gown or

dedicated lab

coat

N95/FFP2-

rated mask if

not in a

ventilated

enclosure

Preparing

Solutions

Chemical

Fume Hood

Nitrile or

Neoprene

Gloves

Safety

goggles or

face shield if

splash

potential

exists

Disposable

gown or

dedicated lab

coat

Not required

if in a fume

hood

Administering

to Animals

Ventilated

Cage

Changing

Station (if

applicable)

Nitrile or

Neoprene

Gloves

Safety

glasses with

side shields

Disposable

gown or

dedicated lab

coat

As required

by

institutional

animal care

protocols

General

Laboratory

Use

Well-

ventilated

area

Nitrile or

Neoprene

Gloves

Safety

glasses

Standard lab

coat

Not generally

required

Personnel must wear appropriate PPE to prevent inhalation and contact with eyes and skin.[3]

[5]

Quantitative Data Summary
Proper storage and solution preparation are vital for experimental integrity and safety.
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Parameter Value Notes

Storage Temperature -20°C
For long-term stability (≥4

years) as a crystalline solid.[1]

Stock Solution Storage
-80°C (1 year) or -20°C (6

months)
When dissolved in DMSO.[6]

Aqueous Solution Stability ≤ 1 day

Aqueous solutions are not

recommended for storage

beyond one day.[1]

Solubility in Organic Solvents
Ethanol: ~20 mg/mlDMSO:

~15 mg/mlDMF: ~25 mg/ml

The solvent of choice should

be purged with an inert gas.[1]

Solubility in Aqueous Buffers Sparingly soluble

For maximum solubility, first

dissolve in DMF and then

dilute with the aqueous buffer.

[1]

Example Aqueous Solubility ~0.5 mg/ml
In a 1:1 solution of DMF:PBS

(pH 7.2).[1]

Standard Operating Procedures
Follow these step-by-step protocols for handling (S)-Volinanserin.

Engineering Controls
Primary Control: Always handle the solid form and prepare stock solutions of (S)-
Volinanserin inside a certified chemical fume hood to avoid dust and aerosol formation.[3]

Ventilation: Ensure the laboratory is well-ventilated.[3]

Handling the Solid Compound
Preparation: Don all required PPE as specified in the table above.

Weighing: If possible, use a ventilated balance enclosure. If not available, weigh the

compound within a chemical fume hood.
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Aliquotting: Minimize the creation of dust. Use appropriate tools (e.g., anti-static spatulas) to

handle the powder.

Cleanup: After handling, decontaminate the work surface by scrubbing with alcohol.[3] Wash

hands thoroughly after completing the task.[1][3]

Preparing Stock Solutions
Preparation: Work within a chemical fume hood and wear appropriate PPE for handling

liquids.

Solvent Selection: Choose an appropriate organic solvent such as DMSO, DMF, or ethanol.

[1] Purge the solvent with an inert gas before use.[1]

Dissolution: Add the solvent to the vial containing the pre-weighed (S)-Volinanserin solid.

Cap the vial securely and mix by vortexing or sonication until fully dissolved.

Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C for long-term

stability.[6]

Spill Management
Evacuation: Evacuate personnel from the immediate spill area.[3]

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage. Keep the material away from drains or

water courses.[3]

Cleanup (Solid Spill): Carefully sweep or vacuum the solid material, avoiding dust

generation. Place into a sealed container for disposal.

Cleanup (Liquid Spill): Absorb the solution with an inert, liquid-binding material (e.g.,

diatomite, universal binders).[3] Place the contaminated material into a sealed container for

disposal.

Decontamination: Decontaminate the spill surface by scrubbing with alcohol.[3] Dispose of

all contaminated materials as hazardous waste.
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Disposal Plan
(S)-Volinanserin is very toxic to aquatic life and must be disposed of as hazardous chemical

waste.[4] Do not release it into the environment.[4]

Waste Collection: Collect all waste materials (unused compound, empty containers,

contaminated PPE, and spill cleanup materials) in a clearly labeled, sealed container.

Labeling: Label the waste container as "Hazardous Chemical Waste" and list "(S)-
Volinanserin" as a primary component.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

disposal. This may involve contacting the Environmental Health and Safety (EHS) office for

pickup.

Prohibited Disposal: Do not dispose of (S)-Volinanserin down the drain or in the regular

trash.[7][8] While some medicines can be flushed, this should only be done if specifically

instructed, which is not the case here.[7][9] Community drug take-back programs are a good

option for unused medicines but may not be suitable for pure research chemicals.[7]

Visual Workflow for Safe Handling
The following diagram outlines the critical steps and decision points for the safe handling and

disposal of (S)-Volinanserin.
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Preparation & Handling

Experimental Use & Cleanup

Waste & Disposal

Start: Handling (S)-Volinanserin

1. Don Appropriate PPE
(Gloves, Gown, Eye Protection)

2. Use Engineering Controls
(Fume Hood / Ventilated Enclosure)

3a. Handle Solid Form

 for solids

3b. Prepare Solution

 for solutions

Spill Occurs

4. Perform Experiment

5. Decontaminate Work Area
(e.g., with alcohol)

6. Wash Hands Thoroughly

7. Collect All Waste
(Chemical & Contaminated Materials)

No

Execute Spill Protocol

Yes

8. Dispose as Hazardous Waste
(Follow Institutional EHS Protocol)

End

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of (S)-Volinanserin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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